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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-2-methyl-1-propanol (CAS No. 124-68-5). Adherence to these procedures is essential

for ensuring a safe laboratory environment for researchers, scientists, and drug development

professionals. This substance is a combustible liquid that causes skin irritation and serious eye

irritation, and is harmful to aquatic life with long-lasting effects.[1][2][3][4]

Chemical and Physical Properties
Property Value

Molecular Formula C4H11NO[4]

Molecular Weight 89.14 g/mol [4][5][6]

Appearance Clear, light-colored liquid or solid[5][6]

Melting Point 24-28 °C[6]

Boiling Point 165 °C[6]

Flash Point 67 °C (closed cup)[7]

Density 0.934 g/mL at 25 °C[6]

Vapor Density 3.0 (air = 1)[6][7]

Vapor Pressure <1 mmHg at 25 °C[6]

pKa 9.7 at 25 °C[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b013486?utm_src=pdf-interest
https://www.benchchem.com/product/b013486?utm_src=pdf-body
https://www.benchchem.com/product/b013486?utm_src=pdf-body
https://www.echemi.com/sds/2-amino-2-methyl-1-propanol-pid_Seven3882.html
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-METHYL-2-AMINOPROPANOL-1
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://pubchem.ncbi.nlm.nih.gov/compound/2-METHYL-2-AMINOPROPANOL-1
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methyl-1-propanol
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methyl-1-propanol
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://www.sigmaaldrich.com/JP/ja/product/sial/08581
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Irritation 1/2
H318/H319: Causes serious

eye damage/irritation[2][3][4]

Chronic Aquatic Toxicity 3
H412: Harmful to aquatic life

with long lasting effects[3][4]

Flammable Liquids 4 Combustible liquid[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Amino-2-methyl-
1-propanol:

PPE Category Specific Requirements

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards. A face shield should also be

used.[4][8]

Hand Protection
Chemical-resistant, impervious gloves must be

worn. Inspect gloves prior to use.[2][8]

Body Protection

Wear a lab coat. For larger quantities or where

splashing is possible, use fire/flame resistant

and impervious clothing.[1]

Respiratory Protection

Use only in a well-ventilated area, preferably

under a chemical fume hood.[9] If exposure

limits are exceeded or irritation is experienced, a

full-face respirator with appropriate cartridges

should be used.[9]
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Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls:

Ensure a calibrated eye wash station and safety shower are readily accessible.

Work in a well-ventilated area, such as a certified chemical fume hood.[9]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2]

Above 67°C, use a closed system and ventilation.[1]

All equipment used when handling the product must be grounded to prevent static

discharges.[2][10]

Have a chemical spill kit with inert absorbent material (e.g., sand, vermiculite) readily

available.[10]

Handling the Chemical:
Avoid all personal contact, including inhalation of vapors or mists.[9]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][11]

When handling, do not eat, drink, or smoke.[3]

Use non-sparking tools to prevent ignition.[1][9]

Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9]

Keep containers separated from strong oxidants and strong acids.[1][5]

Keep away from heat, sparks, and open flames.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_2_Methylamino_propan_1_OL.pdf
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-2-methyl-1-propanol-pid_Seven3882.html
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/17006
https://cameochemicals.noaa.gov/chemical/17006
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_2_Methylamino_propan_1_OL.pdf
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-2-methyl-1-propanol.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.echemi.com/sds/2-amino-2-methyl-1-propanol-pid_Seven3882.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_2_Methylamino_propan_1_OL.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_2_Methylamino_propan_1_OL.pdf
https://www.echemi.com/sds/2-amino-2-methyl-1-propanol-pid_Seven3882.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-METHYL-2-AMINOPROPANOL-1
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Disposal Plan
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Get medical attention if irritation

occurs.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Give one or two glasses of water to drink.

Seek immediate medical attention.[1][2]

Spill Response
Minor Spill:

Evacuate unnecessary personnel.

Wear appropriate PPE.

Contain the spill using inert absorbent material (e.g., sand, vermiculite).[10]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[5][10]

Clean the spill area thoroughly.

Major Spill:
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Evacuate the area immediately.[8]

Alert emergency services and your institution's environmental health and safety

department.

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[10]

Prevent entry into waterways, sewers, basements, or confined areas.[5][10]

Disposal Plan
Chemical Waste:

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[8] This

may involve incineration in a licensed facility.

Do not allow the chemical to enter drains or sewer systems.[8] Discharge into the

environment must be avoided.[4][8]

Contaminated Packaging:

Contaminated packaging should be treated as hazardous waste and disposed of through

a licensed disposal company.

Workflow for Handling 2-Amino-2-methyl-1-propanol
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Workflow for Safe Handling of 2-Amino-2-methyl-1-propanol

1. Preparation
- Verify fume hood certification

- Check eye wash/safety shower
- Assemble PPE
- Prepare spill kit

2. Handling
- Don PPE

- Work in fume hood
- Use grounded equipment

- Avoid ignition sources

Proceed with caution

3. Storage
- Tightly sealed container
- Cool, dry, ventilated area

- Segregate from incompatibles

If not all is used

Spill Occurs

4. Waste Collection
- Collect waste in labeled, sealed container

After use

For subsequent use

Spill Response
- Evacuate

- Contain with absorbent
- Collect with non-sparking tools

Yes

No

5. Disposal
- Arrange for licensed disposal

- Decontaminate empty containers

End of Process

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2-Amino-2-methyl-1-propanol from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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